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Compound of Interest

Compound Name: Flupyrsulfuron

Cat. No.: B117110

In-Depth Technical Guide to Flupyrsulfuron-
methyl

This technical guide provides a comprehensive overview of the chemical and biological
properties of Flupyrsulfuron-methyl, a sulfonylurea herbicide. The information is intended for
researchers, scientists, and professionals in drug development and related fields.

Chemical Identity and Properties

Flupyrsulfuron-methyl is a selective, post-emergence herbicide used for the control of grass
and broadleaf weeds in cereal crops.[1] Its chemical formula is CisH14F3Ns07S.[2]

Structural Information:

IUPAC Name: methyl 2-[(4,6-dimethoxypyrimidin-2-yl)carbamoylsulfamoyl]-6-
(trifluoromethyl)pyridine-3-carboxylate[2]

CAS Number: 144740-53-4[2]

SMILES: COC1=CC(=NC(=N1)NC(=0)NS(=0)(=0)C2=C(C=CC(=N2)C(F)
(F)F)C(=0)OC)OC[2]

INChl: INChl=1S/C15H14F3N507S/c1-28-9-6-10(29-2)21-13(20-9)22-14(25)23-31(26,27)11-
7(12(24)30-3)4-5-8(19-11)15(16,17)18/h4-6H,1-3H3,(H2,20,21,22,23,25)[2]
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Quantitative Data Summary

The following table summarizes the key quantitative properties of Flupyrsulfuron-methyl.

Property Value Source
Molecular Weight 465.4 g/mol [2]
Accurate Mass 465.05660346 Da [2]
XLogP3-AA 1.9 (2]
Water Solubility 66.7 mg/L @ 25 °C (estimated) [3]
Flash Point 0.00 °C (estimated) [3]
Assay 95.00 to 100.00% [3]

Mode of Action: Inhibition of Acetolactate Synthase

Flupyrsulfuron-methyl belongs to the sulfonylurea class of herbicides, which act by inhibiting
the plant enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase
(AHAS).[1][4] This enzyme is crucial for the biosynthesis of the branched-chain amino acids:
valine, leucine, and isoleucine.[5][6] The inhibition of ALS leads to a cessation of cell division in
the shoots and roots of susceptible plants, ultimately resulting in plant death.[6][7]

The selectivity of Flupyrsulfuron-methyl in crops like wheat is due to the rapid metabolism of

the herbicide in the tolerant plant species.[1] Wheat and other tolerant plants can quickly break
down the compound, primarily through glutathione conjugation and O-demethylation, into non-
herbicidal products.[1]

Below is a diagram illustrating the inhibition of the branched-chain amino acid biosynthesis
pathway by Flupyrsulfuron-methyl.
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Branched-Chain Amino Acid Biosynthesis
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Inhibition of branched-chain amino acid synthesis by Flupyrsulfuron-methyl.

Experimental Protocols
Synthesis of Flupyrsulfuron-methyl

The commercial synthesis of Flupyrsulfuron-methyl is a multi-step process. While detailed
proprietary protocols are not publicly available, the general synthetic route involves the
following key steps:

o Formation of Intermediates: The synthesis begins with the preparation of two key
intermediates: a pyrimidinyl amine and a trifluoromethyl-substituted pyridine sulfonyl
chloride.[8]

o Condensation Reaction: These intermediates undergo a condensation reaction to form the
sulfonylurea linkage, which is the core structure of Flupyrsulfuron-methyl.[8]

e Formation of Sodium Salt (for Flupyrsulfuron-methyl-sodium): The resulting
Flupyrsulfuron-methyl can then be neutralized with sodium hydroxide to produce the
sodium salt form, which has enhanced water solubility.[8]
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Analysis of Flupyrsulfuron-methyl in Soil

The analysis of Flupyrsulfuron-methyl residues in environmental samples such as soil is
crucial for monitoring its persistence and potential impact. Two common methods for this
analysis are High-Performance Liquid Chromatography (HPLC) and bioassays.

1. High-Performance Liquid Chromatography (HPLC) Method Outline:
This method provides a quantitative measurement of the herbicide concentration.

o Extraction:

o

A known weight of the soil sample is taken.

[¢]

The herbicide is extracted from the soil using a suitable organic solvent.

[e]

The mixture is agitated (e.g., by shaking or sonication) to ensure efficient extraction.

[e]

The solid and liquid phases are separated by centrifugation or filtration.
e Cleanup:

o The extract may be subjected to a cleanup step, such as solid-phase extraction (SPE), to
remove interfering substances.

e Analysis:

o The cleaned-up extract is concentrated and dissolved in a suitable solvent for HPLC
analysis.

o The sample is injected into an HPLC system equipped with a suitable column (e.g., C18)
and a detector (e.g., UV or mass spectrometer).

o The concentration of Flupyrsulfuron-methyl is determined by comparing the peak area of
the sample to that of a known standard.

2. Bioassay Method Ouitline:

Bioassays are a sensitive method to detect the phytotoxic effects of herbicide residues.
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e Principle: This method uses the germination and growth of a sensitive plant species (e.g.,
lentils) to indicate the presence of the herbicide in the soil.[9]

e Procedure:

o

Soil samples suspected of containing Flupyrsulfuron-methyl residues are collected.

[¢]

A set of control soils with known concentrations of the herbicide are also prepared.

[¢]

Seeds of a sensitive indicator plant are sown in both the sample and control soils.

[e]

The plants are grown under controlled conditions for a specific period.
e Analysis:
o The growth of the plants in the sample soil is compared to the growth in the control soils.

o Inhibition of root or shoot growth in the sample soil indicates the presence of phytotoxic
residues.[9] The concentration can be estimated by comparing the level of inhibition to that
observed in the control soils. The bioassay technique has been reported to be more
sensitive than HPLC for detecting low levels of sulfonylurea residues.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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